![molecular formula C13H13N3O4S B4087874 N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide](/img/structure/B4087874.png)
N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide
Overview
Description
N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide, also known as nitazoxanide, is a broad-spectrum antiparasitic and antiviral drug. It was first developed in the 1990s and has since been used to treat a variety of infectious diseases, including giardiasis, cryptosporidiosis, and viral gastroenteritis. Nitazoxanide is a prodrug that is rapidly converted to its active metabolite, tizoxanide, in the body.
Mechanism of Action
The exact mechanism of action of N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide is not fully understood, but it is thought to involve interference with the energy metabolism of parasites and viruses. Nitazoxanide and its active metabolite, tizoxanide, have been shown to inhibit the pyruvate:ferredoxin oxidoreductase enzyme in parasites, which is essential for energy production. In viruses, N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide has been shown to inhibit viral replication by interfering with the maturation of viral particles.
Biochemical and Physiological Effects:
Nitazoxanide has been shown to have low toxicity and is generally well-tolerated in humans. It is rapidly absorbed from the gastrointestinal tract and is extensively metabolized in the liver to its active metabolite, tizoxanide. Tizoxanide is excreted primarily in the urine, with a half-life of approximately 12 hours in humans.
Advantages and Limitations for Lab Experiments
Nitazoxanide has several advantages for use in lab experiments. It has broad-spectrum activity against parasites and viruses, making it useful for studying a wide range of infectious diseases. It is also relatively non-toxic and well-tolerated in humans, making it a good candidate for clinical trials. However, N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide has some limitations for lab experiments, including its low solubility in water and its relatively short half-life in humans.
Future Directions
There are several future directions for the study of N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide. One area of research is the development of new formulations of N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide that improve its solubility and bioavailability. Another area of research is the investigation of N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide's potential as a treatment for other infectious diseases, such as malaria and tuberculosis. Finally, there is ongoing research into the mechanism of action of N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide and its active metabolite, tizoxanide, which may lead to the development of new antiparasitic and antiviral drugs.
Scientific Research Applications
Nitazoxanide has been extensively studied for its antiparasitic and antiviral properties. It has been shown to be effective against a wide range of parasites, including Giardia lamblia, Cryptosporidium parvum, Entamoeba histolytica, and Hymenolepis nana. Nitazoxanide has also been shown to have antiviral activity against a number of viruses, including rotavirus, norovirus, hepatitis B virus, hepatitis C virus, and influenza virus.
properties
IUPAC Name |
N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4S/c1-2-10(20-9-6-4-3-5-7-9)12(17)15-13-14-8-11(21-13)16(18)19/h3-8,10H,2H2,1H3,(H,14,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJQZFWVUWUUMQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=NC=C(S1)[N+](=O)[O-])OC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>46.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24807242 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(5-nitro-1,3-thiazol-2-yl)-2-phenoxybutanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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